Cas no 1807054-28-9 (3-Iodo-2-nitro-6-(trifluoromethyl)pyridine)

• Product Name: 3-Iodo-2-nitro-6-(trifluoromethyl)pyridine
• CAS No: 1807054-28-9
• MF: C₆H₂F₃IN₂O₂
• MW: 317.991963863373
• CID: 4906930
• Update Time: 2025-06-22

3-Iodo-2-nitro-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-nitro-6-(trifluoromethyl)pyridine

• Inchi： 1S/C6H2F3IN2O2/c7-6(8,9)4-2-1-3(10)5(11-4)12(13)14/h1-2H
• InChI Key： GHZIVLLBQFLTTP-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(F)(F)F)=NC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 230
• XLogP3: 2.6
• Topological Polar Surface Area: 58.7

Additional information on 3-Iodo-2-nitro-6-(trifluoromethyl)pyridine

Professional Introduction to 3-Iodo-2-nitro-6-(trifluoromethyl)pyridine (CAS No. 1807054-28-9)

3-Iodo-2-nitro-6-(trifluoromethyl)pyridine, with the chemical formula C₆H₂F₃INO₂, is a significant intermediate in modern pharmaceutical and agrochemical research. This compound, identified by its unique CAS number 1807054-28-9, has garnered considerable attention due to its versatile applications in synthetic chemistry and drug development. The presence of multiple functional groups, including an iodine atom, a nitro group, and a trifluoromethyl substituent, makes it a valuable building block for constructing complex molecular architectures.

The nitro group in 3-Iodo-2-nitro-6-(trifluoromethyl)pyridine plays a crucial role in its reactivity. Nitro compounds are well-known for their ability to undergo reduction to form amines or diazonium salts, which are pivotal in the synthesis of various pharmacologically active molecules. Additionally, the iodine atom serves as a handle for further functionalization through cross-coupling reactions such as Suzuki or Stille couplings. These reactions are fundamental in constructing biaryl structures, which are prevalent in many drugs and natural products.

The trifluoromethyl group is another key feature of this compound. This substituent is renowned for its ability to enhance metabolic stability, lipophilicity, and binding affinity of drug candidates. In recent years, trifluoromethyl-containing compounds have been extensively studied for their potential in treating various diseases, including cancer and inflammation-related disorders. The incorporation of this group into molecular frameworks often leads to improved pharmacokinetic profiles, making it highly desirable in medicinal chemistry.

In the realm of pharmaceutical research, 3-Iodo-2-nitro-6-(trifluoromethyl)pyridine has been utilized in the synthesis of novel therapeutic agents. For instance, recent studies have demonstrated its utility in developing kinase inhibitors, which are critical in targeting cancers and inflammatory diseases. The combination of the nitro and iodine functionalities provides multiple points of intervention for chemical modification, allowing researchers to fine-tune the properties of the final drug molecule.

Moreover, this compound has found applications in agrochemical research. The trifluoromethyl group contributes to the herbicidal and pesticidal activities of certain derivatives. By leveraging the reactivity of the nitro and iodine groups, chemists have been able to design molecules that exhibit potent biological activity while maintaining environmental safety.

The synthetic pathways involving 3-Iodo-2-nitro-6-(trifluoromethyl)pyridine are diverse and well-documented. One common approach involves the nitration of pyridine derivatives followed by halogenation at specific positions. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce the trifluoromethyl group at the desired location. These methods highlight the compound's versatility as a synthetic intermediate.

Recent advancements in flow chemistry have also opened new avenues for utilizing 3-Iodo-2-nitro-6-(trifluoromethyl)pyridine. Flow systems allow for precise control over reaction conditions, leading to higher yields and improved scalability. This technology is particularly advantageous in industrial settings where reproducibility and efficiency are paramount.

The impact of computational chemistry on the design and optimization of molecules containing this compound cannot be overstated. Molecular modeling techniques enable researchers to predict the behavior of 3-Iodo-2-nitro-6-(trifluoromethyl)pyridine and its derivatives before conducting experimental synthesis. This approach saves time and resources while reducing the environmental footprint of drug discovery processes.

In conclusion, 3-Iodo-2-nitro-6-(trifluoromethyl)pyridine (CAS No. 1807054-28-9) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique combination of functional groups makes it an invaluable tool for synthetic chemists working on next-generation therapeutics. As research continues to evolve, this compound will undoubtedly play a pivotal role in shaping the future of drug development.